1(2h)-Naphthalenone, 3,4-dihydro-6-(methoxymethyl)-

• Molecular Formula: C12H14O2
• Molecular Weight: 190.24 g/mol
• IUPAC Name: 6-(methoxymethyl)-3,4-dihydro-2H-naphthalen-1-one
• InChI: InChI=1S/C12H14O2/c1-14-8-9-5-6-11-10(7-9)3-2-4-12(11)13/h5-7H,2-4,8H2,1H3
• InChI Key: DVXVQZOBQDXKBU-UHFFFAOYSA-N
• Canonical SMILES: COCC1=CC2=C(C=C1)C(=O)CCC2

Description

1(2H)-Naphthalenone, 3,4-dihydro-6-(methoxymethyl)- is a chemical compound that belongs to the class of naphthalenones. This compound is characterized by a naphthalene ring system with a ketone group at the 1-position and a methoxymethyl group at the 6-position. It is a versatile compound with various applications in scientific research and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1(2H)-Naphthalenone, 3,4-dihydro-6-(methoxymethyl)- can be achieved through several synthetic routes. One common method involves the reduction of 6-methoxymethyl-1-tetralone using sodium borohydride (NaBH4) in methanol. The reaction is typically carried out at room temperature, and the product is obtained after purification through recrystallization .

Industrial Production Methods

In an industrial setting, the production of 1(2H)-Naphthalenone, 3,4-dihydro-6-(methoxymethyl)- can be scaled up by optimizing the reaction conditions. This includes using larger quantities of reagents and solvents, as well as employing continuous flow reactors to enhance the efficiency and yield of the reaction .

Chemical Reactions Analysis

Types of Reactions

1(2H)-Naphthalenone, 3,4-dihydro-6-(methoxymethyl)- undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding naphthoquinones using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction of the ketone group can be achieved using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: The methoxymethyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: KMnO4 in aqueous solution at room temperature.

Reduction: NaBH4 in methanol at room temperature.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide (NaOH).

Major Products Formed

Oxidation: Naphthoquinones.

Reduction: 1(2H)-Naphthalenone, 3,4-dihydro-6-(methoxymethyl)- alcohol.

Substitution: Various substituted naphthalenones depending on the nucleophile used.

Scientific Research Applications

1(2H)-Naphthalenone, 3,4-dihydro-6-(methoxymethyl)- has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and heterocycles.

Biology: Investigated for its potential biological activities, including antioxidant and antimicrobial properties.

Medicine: Explored for its potential therapeutic applications, such as in the development of new drugs.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1(2H)-Naphthalenone, 3,4-dihydro-6-(methoxymethyl)- involves its interaction with various molecular targets and pathways. For instance, its antioxidant activity is attributed to its ability to scavenge free radicals and inhibit oxidative stress . The compound may also interact with enzymes and receptors, modulating their activity and leading to various biological effects .

Comparison with Similar Compounds

Similar Compounds

2,3-Dihydro-3,5-dihydroxy-6-methyl-4H-pyran-4-one: Known for its antioxidant properties.

3,4-Dihydro-2H-pyran: Used in organic synthesis and as a building block for more complex molecules.

6,7-Dimethoxy-3,4-dihydroisoquinoline: Investigated for its biological activities and potential therapeutic applications.

Uniqueness

1(2H)-Naphthalenone, 3,4-dihydro-6-(methoxymethyl)- is unique due to its specific structural features, such as the methoxymethyl group at the 6-position, which imparts distinct chemical and biological properties. This makes it a valuable compound for various research and industrial applications .